Cas no 2171348-61-9 ((3S)-1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid)

• Product Name: (3S)-1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid
• CAS No: 2171348-61-9
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6358808
• PubChem ID: 165582176
• Update Time: 2025-10-28

(3S)-1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid
• (3S)-1-[3-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidine-3-carboxylic acid
• 2171348-61-9
• EN300-1529280

• Inchi： 1S/C28H32N2O5/c31-26(30-13-5-6-19(16-30)27(32)33)14-20(18-11-12-18)15-29-28(34)35-17-25-23-9-3-1-7-21(23)22-8-2-4-10-24(22)25/h1-4,7-10,18-20,25H,5-6,11-17H2,(H,29,34)(H,32,33)/t19-,20?/m0/s1
• InChI Key： KYTJTLQUVVDLEI-XJDOXCRVSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CC1)N1CCC[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on (3S)-1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid

Introduction to (3S)-1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic Acid (CAS No. 2171348-61-9)

(3S)-1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171348-61-9, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a cyclopropyl moiety, a piperidine ring, and an amino group that is further modified by a methoxycarbonyl group. The presence of these features not only contributes to the compound's unique chemical properties but also suggests a high degree of specificity in its biological interactions. The stereochemistry of the (3S) configuration further underscores the compound's complexity and its potential for selective targeting in biological systems.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways with high precision. The (3S)-1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid stands out in this context due to its structural features that are reminiscent of bioactive molecules known for their pharmacological efficacy. Specifically, the combination of the piperidine ring and the fluorenylmethoxycarbonyl (Fmoc) protecting group has been widely explored in the synthesis of peptidomimetics and other bioactive peptides.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The Fmoc group, for instance, is commonly used in solid-phase peptide synthesis (SPPS) to protect amino groups during elongation. By incorporating this group into the molecular framework of (3S)-1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid, researchers can leverage existing synthetic protocols to explore its derivatives with various biological activities.

The cyclopropyl group, another notable feature, is known to enhance metabolic stability and binding affinity in many pharmacological compounds. Its presence in this molecule suggests that it may contribute to improved pharmacokinetic properties, making it a valuable candidate for further development. Additionally, the piperidine ring is a common motif in drug candidates due to its ability to form hydrogen bonds and interact with biological targets in a favorable manner.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. By utilizing molecular modeling techniques, scientists can simulate how (3S)-1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid interacts with various biological targets, including enzymes and receptors. These simulations have revealed potential therapeutic applications for this compound, particularly in areas such as pain management and neurodegenerative diseases.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiomeric purity. These techniques are essential for producing compounds with specific stereochemical configurations, which are often critical for their biological activity.

In addition to its synthetic challenges, the characterization of (3S)-1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid requires sophisticated analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are among the tools used to confirm its structure and purity. These methods provide detailed insights into the molecular architecture and conformational dynamics of the compound.

The pharmacological evaluation of this compound has shown promising results in preclinical studies. Initial experiments have indicated that it exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential applications in treating neurological disorders. Furthermore, its structural similarity to known bioactive molecules has prompted researchers to explore its derivatives as lead compounds for drug discovery programs.

The development of novel therapeutic agents often involves iterative optimization processes to enhance potency, selectivity, and pharmacokinetic properties. The insights gained from studying (3S)-1-3-cyclopropyl-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)butanoylpiperidine - 3-carboxylic acid could pave the way for new generations of drugs that address unmet medical needs. By understanding how different functional groups contribute to its biological activity, researchers can design more effective molecules with improved therapeutic profiles.

The future prospects for this compound are promising, given its unique structural features and potential biological applications. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like (3S)-1 - 3-cyclopropyl - 4 - ({(9H-fluoren - 9 - ylmethoxycarbonyl}amino)butanoylpiperidine - 3 - carboxylic acid are likely to play a significant role in advancing pharmaceutical science.